Cas no 899736-79-9 (5-amino-1-(3-chlorophenyl)methyl-N-(2,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(3-chlorophenyl)methyl-N-(2,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899736-79-9
• MF: C₁₈H₁₈ClN₅O₃
• MW: 387.820222377777
• CID: 5487268
• Update Time: 2025-06-15

5-amino-1-(3-chlorophenyl)methyl-N-(2,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxamide, 5-amino-1-[(3-chlorophenyl)methyl]-N-(2,5-dimethoxyphenyl)-
• 5-amino-1-(3-chlorophenyl)methyl-N-(2,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H18ClN5O3/c1-26-13-6-7-15(27-2)14(9-13)21-18(25)16-17(20)24(23-22-16)10-11-4-3-5-12(19)8-11/h3-9H,10,20H2,1-2H3,(H,21,25)
• InChI Key： BYTAHNZJSYOMKR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(Cl)=C2)C(N)=C(C(NC2=CC(OC)=CC=C2OC)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-amino-1-(3-chlorophenyl)methyl-N-(2,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 5-amino-1-(3-chlorophenyl)methyl-N-(2,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899736-79-9)

The compound 5-amino-1-(3-chlorophenyl)methyl-N-(2,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899736-79-9) is a specialized triazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,3-triazole core with amino and carboxamide functional groups, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for triazole-based compounds has surged, driven by their versatility in drug discovery and material science. The 5-amino-1-(3-chlorophenyl)methyl-N-(2,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide stands out due to its chlorophenyl and dimethoxyphenyl substituents, which enhance its lipophilicity and binding affinity. These properties are critical for optimizing drug-like molecules, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents. Its CAS No. 899736-79-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the scientific community is the role of heterocyclic compounds in addressing global health challenges. The 1,2,3-triazole moiety in this compound is known for its click chemistry compatibility, enabling efficient modular synthesis. This feature aligns with the growing trend of green chemistry and sustainable drug development. Moreover, the carboxamide group in 5-amino-1-(3-chlorophenyl)methyl-N-(2,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide is a key pharmacophore, often associated with hydrogen bonding interactions that improve target engagement and pharmacokinetics.

From an industrial perspective, the compound’s synthesis and scalability are topics of interest. The incorporation of 3-chlorophenyl and 2,5-dimethoxyphenyl groups requires precise organic synthesis techniques, such as Pd-catalyzed cross-coupling or multicomponent reactions. These methods are frequently explored in patent literature, highlighting the compound’s commercial potential. Additionally, its structural analogs are being investigated for their anti-inflammatory and antioxidant properties, making it a hotspot for medicinal chemistry studies.

In summary, 5-amino-1-(3-chlorophenyl)methyl-N-(2,5-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899736-79-9) exemplifies the innovation in small-molecule drug design. Its multifaceted applications, from therapeutic development to material science, underscore its importance in modern research. As scientists continue to explore its mechanisms and derivatives, this compound is poised to play a pivotal role in advancing precision medicine and sustainable chemistry.